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Compound of Interest

Compound Name: Pigment Red 21

Cat. No.: B1360073

This technical support center provides troubleshooting guidance and frequently asked
qguestions (FAQs) for the analysis of Pigment Red 21. The information is intended for
researchers, scientists, and professionals in drug development who are working with this
yellowish-red monoazo pigment.

Frequently Asked Questions (FAQSs)

Q1: What is Pigment Red 21?

Pigment Red 21, also known as C.I. 12300, is an organic compound with the chemical formula
C23H16CIN3O2.[1][2][3] It is @ monoazo pigment characterized by its brilliant yellowish-red hue.
[2] Due to its color properties, it finds applications in various industries, including paints, inks,
and coatings.[4][5]

Q2: What are the key analytical techniques for quantifying Pigment Red 217

The primary analytical techniques for the quantitative analysis of Pigment Red 21 and other
similar organic pigments are High-Performance Liquid Chromatography (HPLC) and UV-Visible
(UV-Vis) Spectroscopy. HPLC is preferred for its ability to separate the pigment from impurities,
while UV-Vis spectroscopy offers a simpler and faster method for concentration determination if
the sample is relatively pure.

Q3: What is a suitable solvent for preparing Pigment Red 21 standard solutions?
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Pigment Red 21 is generally insoluble in water but soluble in several organic solvents.[6] For
analytical purposes, Dimethylformamide (DMF) and N-methylpyrrolidone (NMP) are effective
solvents for dissolving Pigment Red 21 and other monoazo pigments to prepare stock
solutions for calibration standards.[7] Toluene can also be used, as Pigment Red 21 can be
crystallized from it.[6]

Q4: What is the maximum absorption wavelength (Amax) for Pigment Red 217

While a specific UV-Vis spectrum for Pigment Red 21 is not readily available in the provided
search results, analysis of other red azo dyes suggests that the Amax would likely fall within the
visible range, typically between 480 nm and 560 nm. For accurate quantitative analysis using
UV-Vis spectroscopy or for setting the detection wavelength in HPLC, it is crucial to
experimentally determine the Amax of your Pigment Red 21 standard in the chosen solvent.

Experimental Protocols
Preparation of Calibration Standards

A critical step in the quantitative analysis of Pigment Red 21 is the preparation of accurate
calibration standards.

Workflow for Preparation of Calibration Standards
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Weigh Pigment Red 21 Standard

Dissolve in Suitable Solvent (e.g., DMF)

to Prepare Stock Solution

Perform Serial Dilutions
of Stock Solution

'

Prepare a Series of Calibration Standards
(e.g., 1,5, 10, 25, 50 pg/mL)

'

Analyze by HPLC or UV-Vis

Prepare Mobile Phase & Equilibrate HPLC System

Inject Calibration Standards

Generate Calibration Curve
(Peak Area vs. Concentration)

N 7

Determine Pigment Red 21 Concentration

Inject Sample Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1360073#calibration-standards-for-pigment-red-21-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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